Cas no 4727-17-7 (Cyclopentadecanol)

• Product Name: Cyclopentadecanol
• CAS No: 4727-17-7
• MF: C₁₅H₃₀O
• MW: 226.398105144501
• MDL: MFCD00039425
• CID: 85136
• PubChem ID: 87566525
• Update Time: 2025-11-02

Cyclopentadecanol Chemical and Physical Properties

Names and Identifiers

• Cyclopentadecanol
• Hydroxycyclopentadecane
• AX02BP4A5S
• FFVHXGZXDRXFLQ-UHFFFAOYSA-N
• Cyclopentadecan-1-ol
• Normuscol
• SBB071438
• ST092716

• MDL： MFCD00039425
• Inchi： 1S/C15H30O/c16-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-15/h15-16H,1-14H2
• InChI Key： FFVHXGZXDRXFLQ-UHFFFAOYSA-N
• SMILES： OC1CCCCCCCCCCCCCC1

Computed Properties

• Exact Mass: 226.23000
• Monoisotopic Mass: 226.229666
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: liquid
• Density: 0,93 g/cm3
• Melting Point: 83.0 to 86.0 deg-C
• Boiling Point: 328.03°C (rough estimate)
• Flash Point: 140.4°C
• Refractive Index: 1.4555 (estimate)
• PSA: 20.23000
• LogP: 4.82230
• Solubility: Uncertain

Cyclopentadecanol Security Information

• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on Cyclopentadecanol

Cyclopentadecanol (CAS 4727-17-7): A Versatile Macrocyclic Alcohol with Growing Industrial Applications

Cyclopentadecanol, identified by its CAS number 4727-17-7, is a fascinating macrocyclic alcohol that has garnered significant attention in various industries. This 15-membered ring compound, also known as pentadecan-1-ol, belongs to the family of cyclic fatty alcohols and exhibits unique properties that make it valuable in fragrance formulations, cosmetic products, and specialty chemical applications.

The molecular structure of cyclopentadecanol features a hydroxyl group attached to a saturated 15-carbon ring, giving it both hydrophobic and mildly hydrophilic characteristics. This amphiphilic nature contributes to its excellent fixative properties in perfumery, where it helps prolong the scent duration of fragrance compositions. Recent studies have shown growing interest in natural musk alternatives, and cyclopentadecanol has emerged as a promising candidate due to its clean, musky odor profile that's more sustainable than traditional animal-derived musk compounds.

In the cosmetic industry, cyclopentadecanol 4727-17-7 serves multiple functions. As an emollient ester precursor, it can be transformed into various derivatives that enhance skin feel and texture in creams and lotions. Its molecular size allows for optimal skin penetration without causing irritation, making it suitable for sensitive skin formulations. Current market trends show increasing demand for multifunctional cosmetic ingredients, and cyclopentadecanol fits this need perfectly by combining emolliency with fragrance-enhancing capabilities.

The synthesis of cyclopentadecanol CAS 4727-17-7 typically involves cyclization of appropriate linear precursors or through biotechnological routes using specific enzymes. Modern production methods emphasize green chemistry principles, aligning with the industry's shift toward sustainable manufacturing. Researchers are particularly excited about potential bio-based production methods using engineered microorganisms, which could make this compound more accessible for large-scale applications while reducing environmental impact.

Beyond its traditional uses, cyclopentadecanol has shown promise in innovative applications. Material scientists are exploring its potential as a phase change material for thermal energy storage, thanks to its appropriate melting point range. The compound's crystalline structure and thermal properties make it interesting for developing smart textiles that can regulate temperature – a hot topic in wearable technology research. These emerging applications demonstrate how macrocyclic alcohols like cyclopentadecanol are finding new roles in advanced materials.

The global market for cyclopentadecanol 4727-17-7 has seen steady growth, particularly in the Asia-Pacific region where fragrance and cosmetic industries are expanding rapidly. Industry analysts note increasing interest in niche fragrance ingredients as consumers seek more personalized scent experiences. This trend benefits specialty compounds like cyclopentadecanol, which can provide unique olfactory characteristics to premium fragrance blends. The compound's stability and compatibility with various formulation systems make it particularly valuable for long-lasting perfumes and luxury skincare products.

Quality specifications for cyclopentadecanol CAS 4727-17-7 typically include parameters such as purity (usually ≥98%), melting point range (42-45°C), and specific optical rotation. Advanced analytical techniques like GC-MS analysis and NMR spectroscopy are employed to ensure product consistency. As regulatory requirements for cosmetic ingredients become more stringent worldwide, manufacturers of cyclopentadecanol are investing in comprehensive safety assessments and documentation to meet international standards like those set by IFRA and COSMOS.

From a technical perspective, formulating with cyclopentadecanol requires consideration of its physical properties. The compound appears as white crystalline flakes at room temperature and has limited water solubility but dissolves well in most organic solvents. Formulators appreciate its low volatility, which contributes to product longevity, and its ability to act as a co-solvent in certain systems. These characteristics make it particularly useful in anhydrous formulations like solid perfumes and wax-based products that are gaining popularity in the clean beauty movement.

Looking toward the future, research into cyclopentadecanol derivatives is expanding the compound's potential applications. Scientists are exploring esterified forms that could offer enhanced sensory properties or improved stability in formulations. There's also growing academic interest in the biological activity of macrocyclic alcohols, with preliminary studies suggesting possible interactions with biological membranes that could lead to pharmaceutical or agrochemical applications. While these investigations are in early stages, they point to an exciting future for cyclopentadecanol 4727-17-7 beyond its current uses.

For purchasers and product developers seeking high-quality cyclopentadecanol, it's important to work with reputable suppliers who can provide detailed technical data sheets, safety information, and regulatory documentation. The compound is typically available in various packaging options ranging from small laboratory quantities to bulk industrial drums. As with any specialty chemical, proper storage conditions (cool, dry place in tightly sealed containers) are essential to maintain the cyclopentadecanol's quality and performance characteristics over time.

In conclusion, cyclopentadecanol CAS 4727-17-7 represents a versatile and increasingly important ingredient in the fragrance, cosmetic, and specialty chemicals industries. Its unique combination of olfactory, physical, and chemical properties makes it valuable for both traditional applications and emerging technologies. As consumer preferences evolve toward more sustainable and multifunctional ingredients, and as material science continues to advance, cyclopentadecanol is well-positioned to maintain and expand its role in various industrial sectors. The compound's journey from a niche fragrance component to a material with diverse potential applications exemplifies how careful research and innovative thinking can uncover new value in well-known chemical structures.